Cas no 7492-41-3 (bornyl formate)

bornyl formate structure
Product name:bornyl formate
bornyl formate Chemical and Physical Properties
Names and Identifiers
-
- bornyl formate
- (4,7,7-trimethyl-3-bicyclo[2.2.1]heptanyl) formate
- 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl formate, endo-
- Borneol, formate
- endo-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl formate
- Endoisobornylformate
- RDWUNORUTVEHJF-UHFFFAOYSA-N
- 1200-67-5
- 1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl formate, exo-
- 1,7,7-Trimethyl-formateendo-Bicyclo(2.2.1)heptan-2-ol
- bornylformate
- AKOS017341556
- Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, formate, exo-
- Endo-1,7,7-Trimethylbicyclo(2.2.1)heptan-2-yl formate
- (1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl) formate
- Bicyclo[2.2.1]heptan-2-ol, 1,7,7-trimethyl-, formate, (1R,2R,4R)-rel-
- 1,7,7-TRIMETHYLBICYCLO[2.2.1]HEPTAN-2-YL FORMATE
- 1,7,7-Trimethyl-formateendo-Bicyclo[2.2.1]heptan-2-ol
- Endo-2-Bornanyl formate
- Isobornyl formate
- 7492-41-3
- 74219-20-8
- SCHEMBL309630
- FT-0694325
- FEMA 2161
- DTXSID30862597
- Bicyclo(2.2.1)heptan-2-ol, 1,7,7-trimethyl-, 2-formate, (1R,2R,4R)-rel-
-
- Inchi: InChI=1S/C11H18O2/c1-10(2)8-4-5-11(10,3)9(6-8)13-7-12/h7-9H,4-6H2,1-3H3
- InChI Key: RDWUNORUTVEHJF-UHFFFAOYSA-N
- SMILES: CC1(C)C2CCC1(C)C(C2)OC=O
Computed Properties
- Exact Mass: 182.13074
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- FEMA: 2161 | BORNYL FORMATE
bornyl formate Related Literature
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
-
María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
7492-41-3 (bornyl formate) Related Products
- 41498-71-9(EXO-2-NORBORNYL FORMATE)
- 1200-67-5(Bicyclo[2.2.1]heptan-2-ol,1,7,7-trimethyl-, 2-formate, (1R,2R,4R)-rel-)
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